N-(2-((3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[2-[[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C25H19N3O3/c29-23(15-18-10-5-9-17-7-1-3-11-20(17)18)26-21-12-4-2-8-19(21)16-24-27-25(28-31-24)22-13-6-14-30-22/h1-14H,15-16H2,(H,26,29)
• InChI Key: MIQQBUUOTAWATL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NC3=CC=CC=C3CC4=NC(=NO4)C5=CC=CO5
• Molecular Formula: C25H19N3O3
• Molecular Weight: 409.4 g/mol

Description

Chemical Reactions Analysis

Information on the chemical reactions involving this compound is not available.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not available.

Scientific Research Applications

Computational and Pharmacological Evaluation

Research has been conducted on the computational and pharmacological potential of heterocyclic derivatives, including 1,3,4-oxadiazole and pyrazole novel derivatives. These compounds have been evaluated for their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory potential. For instance, specific derivatives demonstrated binding and moderate inhibitory effects across various assays, with certain compounds showing good affinity for COX-2 and 5-LOX, correlating to their high analgesic and anti-inflammatory effects (Faheem, 2018).

Antimicrobial Activity

Novel derivatives of naphtho-furan have been synthesized and characterized for their antimicrobial activity. These compounds exhibit good antibacterial and antifungal activity, highlighting their potential as antimicrobial agents (Nagarsha et al., 2023).

Anticancer Evaluation

Another study focused on the synthesis, characterization, and in vitro anticancer evaluation of 1,3,4-oxadiazole derivatives. One compound was found to be the most active on breast cancer cell lines, indicating the potential therapeutic application of these derivatives in cancer treatment (Salahuddin et al., 2014).

Molecular Interaction Analysis

A competition between hydrogen, stacking, and halogen bonding in similar acetamide derivatives has been studied, providing insights into the stabilizing interaction energies for crystal packing and the compound’s stability, chemical reactivity, and other parameters. This research contributes to understanding the molecular structure and interactions of such compounds (Gouda et al., 2022).

Photochromic Properties

Research into the photochromic properties of naphthofurans and naphthothiazoles as precursors of benzochromenes reveals their potential applications in material science and photochromic devices (Aiken et al., 2014).